(E)-methyl 4-(2-(benzo[d]oxazol-2-yl)-2-cyanovinyl)benzoate
Overview
Description
The compound “(E)-methyl 4-(2-(benzo[d]oxazol-2-yl)-2-cyanovinyl)benzoate” is a complex organic molecule. It contains a benzoxazole ring, which is a type of heterocyclic compound . Benzoxazoles are known for their versatile applications in the field of pharmaceuticals and various biological systems .
Molecular Structure Analysis
The benzoxazole portion of the molecule likely contributes to its aromaticity, a property that often leads to stability and unique reactivity . The presence of the cyanovinyl and benzoate groups could also influence the molecule’s overall structure and properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the benzoxazole, cyanovinyl, and benzoate groups. Benzoxazoles are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the benzoxazole ring could contribute to its stability, while the cyanovinyl and benzoate groups could influence its polarity .Mechanism of Action
BOB-MEP works by binding to specific molecules in living cells, causing them to emit light when stimulated with a specific wavelength of light. The fluorescence of BOB-MEP is sensitive to changes in the local environment, such as changes in membrane potential or intracellular ion concentrations. BOB-MEP can also be used to monitor the binding of ligands to receptors or the activity of enzymes in living cells.
Biochemical and Physiological Effects:
BOB-MEP has been shown to have no significant biochemical or physiological effects on living cells. BOB-MEP is non-toxic and does not interfere with normal cellular functions. BOB-MEP has been used in a variety of cell types and has not been shown to cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of BOB-MEP is its versatility in various fields of research. BOB-MEP can be used to study a wide range of biological processes and has been used in a variety of cell types. BOB-MEP is also relatively easy to synthesize and can be obtained in large quantities for laboratory use.
One of the limitations of BOB-MEP is its sensitivity to photobleaching, which can limit its use in long-term experiments. BOB-MEP is also sensitive to changes in pH and temperature, which can affect its fluorescence properties. BOB-MEP is also relatively expensive compared to other fluorescent probes.
Future Directions
There are several future directions for the use of BOB-MEP in scientific research. One potential direction is the development of new derivatives of BOB-MEP with improved fluorescence properties and sensitivity to specific biological processes. Another potential direction is the use of BOB-MEP in vivo to study biological processes in live animals. BOB-MEP can also be used in combination with other fluorescent probes to study complex biological processes.
Scientific Research Applications
BOB-MEP has been widely used as a fluorescent probe to study various biological processes such as membrane potential changes, protein-protein interactions, and intracellular ion concentrations. BOB-MEP can be used to study the activity of ion channels, transporters, and receptors in living cells. BOB-MEP can also be used to study the dynamics of calcium signaling in neurons and other cells.
Safety and Hazards
properties
IUPAC Name |
methyl 4-[(E)-2-(1,3-benzoxazol-2-yl)-2-cyanoethenyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N2O3/c1-22-18(21)13-8-6-12(7-9-13)10-14(11-19)17-20-15-4-2-3-5-16(15)23-17/h2-10H,1H3/b14-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSEAQDXDMRQSLO-GXDHUFHOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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